Cas no 1428357-81-6 (dimethyl({4-[4-(trifluoromethoxy)benzenesulfonyl]-1,4-thiazepan-3-yl}methyl)amine)

• Product Name: dimethyl({4-[4-(trifluoromethoxy)benzenesulfonyl]-1,4-thiazepan-3-yl}methyl)amine
• CAS No: 1428357-81-6
• MF: C₁₅H₂₁F₃N₂O₃S₂
• MW: 398.464051961899
• CID: 5366561
• Update Time: 2025-05-19

dimethyl({4-[4-(trifluoromethoxy)benzenesulfonyl]-1,4-thiazepan-3-yl}methyl)amine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-1-[4-[4-(trifluoromethoxy)phenyl]sulfonyl-1,4-thiazepan-3-yl]methanamine
• dimethyl({4-[4-(trifluoromethoxy)benzenesulfonyl]-1,4-thiazepan-3-yl}methyl)amine

• Inchi： 1S/C15H21F3N2O3S2/c1-19(2)10-12-11-24-9-3-8-20(12)25(21,22)14-6-4-13(5-7-14)23-15(16,17)18/h4-7,12H,3,8-11H2,1-2H3
• InChI Key： XNIFDJSMPOKNCL-UHFFFAOYSA-N
• SMILES： C(C1N(S(C2=CC=C(OC(F)(F)F)C=C2)(=O)=O)CCCSC1)N(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on dimethyl({4-[4-(trifluoromethoxy)benzenesulfonyl]-1,4-thiazepan-3-yl}methyl)amine

Dimethyl({4-[4-(trifluoromethoxy)benzenesulfonyl]-1,4-thiazepan-3-yl}methyl)amine: A Comprehensive Overview

Dimethyl({4-[4-(trifluoromethoxy)benzenesulfonyl]-1,4-thiazepan-3-yl}methyl)amine, with the CAS number 1428357-81-6, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit a unique combination of structural features, making it a promising candidate for various therapeutic applications. The presence of a trifluoromethoxy group and a thiazepane core in its molecular structure contributes to its distinct chemical properties and biological activities.

The thiazepane scaffold is known for its versatility in drug design due to its ability to interact with multiple biological targets. In particular, thiazepane derivatives have been extensively studied for their potential in treating neurological disorders, cardiovascular diseases, and infections. The introduction of the trifluoromethoxy group further enhances the compound's pharmacological profile by increasing its lipophilicity and metabolic stability. These features are crucial for optimizing drug bioavailability and efficacy.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurotransmitter systems. Dimethyl({4-[4-(trifluoromethoxy)benzenesulfonyl]-1,4-thiazepan-3-yl}methyl)amine has shown promise in preclinical studies as a potential regulator of serotonin and dopamine pathways. These pathways are implicated in mood disorders, cognitive function, and pain perception. The compound's ability to interact with these systems suggests its potential as an adjunct therapy for conditions such as depression, anxiety, and chronic pain.

The synthesis of Dimethyl({4-[4-(trifluoromethoxy)benzenesulfonyl]-1,4-thiazepan-3-yl}methyl)amine involves a multi-step process that requires precise control over reaction conditions and reagent selection. The key step in its synthesis is the formation of the thiazepane core, which is typically achieved through cyclization reactions involving sulfur-containing precursors. The subsequent introduction of the trifluoromethoxy group and the sulfonyl moiety requires careful optimization to ensure high yield and purity.

The pharmacokinetic properties of Dimethyl({4-[4-(trifluoromethoxy)benzenesulfonyl]-1,4-thiazepan-3-yl}methyl)amine have been thoroughly evaluated in vitro and in vivo. Studies have demonstrated that the compound exhibits good oral bioavailability and a favorable half-life, suggesting its potential for therapeutic use. Additionally, preliminary toxicology studies indicate that the compound is well-tolerated at relevant doses, although further research is needed to fully assess its safety profile.

The biological activity of Dimethyl({4-[4-(trifluoromethoxy)benzenesulfonyl]-1,4-thiazepan-3-yl}methyl)amine has been investigated using a variety of cellular and animal models. In particular, studies have focused on its interaction with neurotransmitter receptors and enzymes. The compound has been found to modulate the activity of serotonin receptors, including 5-HT1A and 5-HT2A subtypes, which are known to be involved in mood regulation. Furthermore, it has shown interactions with dopamine receptors, suggesting potential effects on locomotor activity and reward pathways.

The development of Dimethyl({4-[4-(trifluoromethoxy)benzenesulfonyl]-1,4-thiazepan-3-yl}methyl)amine as a therapeutic agent is part of a broader effort to discover new treatments for neurological disorders. The unique structural features of this compound make it an attractive candidate for further investigation. Future studies will focus on optimizing its pharmacological properties and exploring new therapeutic indications. Additionally, efforts are underway to develop novel synthetic routes that improve yield and scalability.

The impact of Dimethyl({4-[4-(trifluoromethoxy)benzenesulfonyl]-1,4-thiazepan-3-yl}methyl)amine on drug discovery extends beyond neurological disorders. Its structural motif suggests potential applications in other therapeutic areas, such as cancer treatment and inflammation modulation. The ability of thiazepane derivatives to interact with multiple biological targets makes them valuable tools for developing multifunctional drugs. As research continues to uncover new biological pathways and targets, compounds like Dimethyl({4-[4-(trifluoromethoxy)benzenesulfonyl]-1,4-thiazepan-3-yl}methyl)amine will play an increasingly important role in addressing complex diseases.